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Compound of Interest

Compound Name: 7-Fluoroisatin

Cat. No.: B1296980 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 7-Fluoroisatin, a fluorinated derivative of

isatin, recognized for its versatile applications in medicinal chemistry and organic synthesis.[1]

The strategic placement of a fluorine atom at the 7-position of the indole-2,3-dione core

significantly influences its electronic properties, enhancing its reactivity and biological activity

compared to its non-fluorinated counterparts.[2] This document details its physicochemical

properties, synthesis protocols, biological activities, and key applications, serving as a critical

resource for professionals in drug discovery and development.

Core Properties and Identification
7-Fluoroisatin, systematically named 7-fluoro-1H-indole-2,3-dione, is a solid compound

typically appearing as a yellow to reddish-orange or brown crystalline powder.[1][3][4] Its core

structure consists of a bicyclic system where an indole ring is fused with two carbonyl groups at

the 2nd and 3rd positions.[2] The presence of the highly electronegative fluorine atom

enhances the electrophilicity at the C-3 position, making it a valuable substrate for various

chemical reactions.[2]

Table 1: Physicochemical and Identification Data for 7-Fluoroisatin
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Property Value Reference(s)

CAS Number 317-20-4 [5]

Molecular Formula C₈H₄FNO₂ [5]

Molecular Weight 165.12 g/mol [2]

IUPAC Name 7-fluoro-1H-indole-2,3-dione [2][5]

Synonyms
7-Fluoroindole-2,3-dione, 7-

Fluoro-2,3-indolinedione
[1][3]

Appearance

Yellow to light yellow/reddish-

orange/brown crystalline

powder

[1][3][5]

Melting Point 190.0 - 199.0 °C [5][6]

Solubility

Soluble in Dimethylformamide

(DMF) and DMSO; Sparingly

soluble in water (0.022 g/L).[3]

[7][8][9]

pKa (Predicted) 8.44 ± 0.20 [9]

SMILES
FC1=CC=CC2=C1NC(=O)C2=

O
[5][6]

| InChI Key | HGBGVEOXPHGSOS-UHFFFAOYSA-N |[5][6] |

Synthesis of 7-Fluoroisatin
7-Fluoroisatin can be synthesized through multiple routes, with a common and high-yield

method involving the cyclization of N-(2-fluorophenyl)-2-isonitroacetanilide using a strong acid.

[2][10]

Experimental Protocol: Synthesis via Cyclization
This protocol describes the synthesis of 7-Fluoroisatin from N-(2-fluorophenyl)-2-

isonitroacetanilide.[10]
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Materials:

N-(2-fluorophenyl)-2-isonitroacetanilide (0.11 mol, 20 g)[2]

Concentrated Sulfuric Acid (100 mL)[10]

Crushed Ice (500 mL)[2]

Ethyl Acetate[2]

Petroleum Ether[2]

250 mL four-necked flask and standard laboratory glassware[2]

Procedure:

Addition of Reactant: In a 250 mL four-necked flask, portionwise add 20 g (0.11 mol) of N-(2-

fluorophenyl)-2-isonitroacetanilide to 100 mL of concentrated sulfuric acid. It is crucial to

maintain the temperature of the mixture below 65°C during this addition.[2][10]

Reaction: Once the addition is complete, raise the temperature to 80°C and stir the reaction

mixture for approximately 40 minutes to 2 hours.[2][9][10]

Quenching: After the reaction is complete, carefully pour the reaction mixture into 500 mL of

crushed ice while stirring vigorously. Continue stirring for one hour to ensure complete

precipitation of the product.[2][10]

Isolation: Filter the resulting solid precipitate and dry it thoroughly.[2][10]

Purification: Recrystallize the crude product from a mixture of ethyl acetate and petroleum

ether to yield the purified 7-Fluoroisatin as a yellow solid. This method has reported yields

as high as 98.6%.[2][10]
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Workflow for the Synthesis of 7-Fluoroisatin

1. Add N-(2-fluorophenyl)-2-
isonitroacetanilide to H₂SO₄

(Temp < 65°C)

2. Heat and Stir
(80°C for 40-120 min)

Reaction Initiation

3. Quench Reaction
in Crushed Ice

Reaction Completion

4. Filter and Dry
the Solid Precipitate

Product Precipitation

5. Recrystallize from
Ethyl Acetate/Petroleum Ether

Crude Product

Purified 7-Fluoroisatin

Purification

Click to download full resolution via product page

A high-level workflow for the synthesis of 7-Fluoroisatin.

Biological Activities and Mechanism of Action

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1296980?utm_src=pdf-body-img
https://www.benchchem.com/product/b1296980?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296980?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7-Fluoroisatin has demonstrated a wide spectrum of biological activities, making it a

compound of significant interest in drug development.[1] Its fluorinated structure contributes to

its efficacy as an anticancer, antimicrobial, and anti-inflammatory agent.[1][2]

Anticancer Activity
The compound exhibits notable cytotoxic effects against various cancer cell lines.[2] Its primary

mechanism involves the induction of apoptosis and cell cycle arrest.[2] Specifically, 7-
Fluoroisatin has been shown to modulate the expression of key apoptosis-regulating proteins,

leading to an increase in the pro-apoptotic protein Bax and a decrease in the anti-apoptotic

protein Bcl-2.[2] This shift in the Bax/Bcl-2 ratio ultimately triggers the caspase cascade,

leading to programmed cell death.[2]

Apoptotic Pathway Modulated by 7-Fluoroisatin

Cancer Cell
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(Anti-apoptotic)
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7-Fluoroisatin induces apoptosis by inhibiting Bcl-2 and enhancing Bax expression.

Enzyme Inhibition and Anti-inflammatory Effects
7-Fluoroisatin is also a known inhibitor of certain enzymes. It has been shown to inhibit

acetylcholinesterase (AChE) with greater potency than its chloro-substituted analog.[2]

Furthermore, isatin derivatives, including 7-Fluoroisatin, can inhibit the production of

inflammatory mediators like nitric oxide (NO) and prostaglandin E2 (PGE2) in activated

macrophage cells, suggesting anti-inflammatory potential.[2][11]

Antimicrobial Properties
The compound has shown significant bactericidal activity against both Gram-positive (e.g.,

Staphylococcus aureus) and Gram-negative (e.g., Escherichia coli) bacteria.[2] This broad-

spectrum activity makes it a potential lead compound for the development of new antibiotics.[2]

[12]

Table 2: Summary of Biological Activity Data for 7-Fluoroisatin

Activity Type Target Metric Value Reference(s)

Anticancer
MCF-7 (Breast
Cancer Cell
Line)

IC₅₀ ~1.84 µM [2]

Anticancer
HCT-116 (Colon

Cancer Cell Line)
IC₅₀ ~3.31 µM [2]

Enzyme

Inhibition

Acetylcholinester

ase (AChE)
IC₅₀ 2.3 µM [2]

Antimicrobial
Staphylococcus

aureus
MIC (µg/mL) 16 [2]

| Antimicrobial | Escherichia coli | MIC (µg/mL) | 32 |[2] |

Applications in Research and Development
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The unique chemical properties and diverse biological activities of 7-Fluoroisatin make it a

valuable tool in several areas of scientific research and industrial application.

Pharmaceutical Intermediates: It serves as a crucial building block in the synthesis of more

complex pharmaceutical agents, particularly for developing novel drugs targeting cancer and

neurological disorders.[1][3][13] Its derivatives are also being explored for cardiovascular

applications, such as vasodilators for treating hypertension.[2]

Fluorescent Probes: The inherent fluorescent properties of the isatin scaffold make 7-
Fluoroisatin an excellent candidate for designing probes used in biological imaging and

detection.[1][12] These probes can help researchers visualize and study cellular processes

in real time.[1]

Organic Synthesis: In synthetic chemistry, it is used as a versatile reagent for creating

complex organic molecules through reactions like nucleophilic substitutions and

cycloadditions.[1]

Key Application Areas of 7-Fluoroisatin

Drug Discovery
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Logical relationships of 7-Fluoroisatin's primary applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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